4-(3-methoxyphenyl)-2-(4-methylbenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

Specification

• CAS No.: 1251577-99-7
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.46
• IUPAC Name: 4-(3-methoxyphenyl)-2-[(4-methylphenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• Standard InChI: InChI=1S/C21H19N3O4S/c1-15-8-10-16(11-9-15)14-23-21(25)24(17-5-3-6-18(13-17)28-2)20-19(29(23,26)27)7-4-12-22-20/h3-13H,14H2,1-2H3
• Standard InChI Key: ZXBPLZRSSTUKFT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=O)N(C3=C(S2(=O)=O)C=CC=N3)C4=CC(=CC=C4)OC

Introduction

Thiadiazine derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These compounds often exhibit complex structures with various functional groups, which contribute to their pharmacological effects.

Potential Biological Activities

While specific data on this compound is not available, thiadiazine derivatives are generally studied for their potential as:

• Antimicrobial Agents: Thiadiazines have shown efficacy against various bacterial and fungal pathogens.

• Anti-inflammatory Compounds: Some thiadiazine derivatives exhibit anti-inflammatory properties, which could be beneficial in treating conditions like arthritis.

• Anticancer Agents: Research has explored thiadiazines as potential anticancer drugs due to their ability to interact with biological targets involved in cancer progression.

Synthesis and Characterization

The synthesis of thiadiazine derivatives typically involves multi-step reactions, including condensation and cyclization processes. Characterization often involves spectroscopic techniques like NMR and mass spectrometry to confirm the structure.